N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methoxybenzamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methoxybenzamide
• InChI: InChI=1S/C16H13ClN2O2S/c1-9-7-8-11(17)14-13(9)18-16(22-14)19-15(20)10-5-3-4-6-12(10)21-2/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: ONJLFZQILLNDAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol

Description

Synthesis Analysis

The synthesis of benzothiazole derivatives often involves the condensation of 2-aminobenzenethiol with a suitable electrophile. The methoxybenzamide group could potentially be introduced through a subsequent step, such as a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the compound’s molecular weight, the connectivity of its atoms, and its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of a compound can be predicted based on its functional groups. For example, the benzothiazole core is aromatic and therefore relatively stable, while the amide group could potentially undergo hydrolysis or participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and pKa, can be predicted using computational methods or determined experimentally.

Scientific Research Applications

Synthesis and Structural Characterization

N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide and its derivatives have been synthesized and characterized, revealing significant insights into their molecular structure and properties. Prabukanthan et al. (2020) conducted a comprehensive study on the synthesis, crystal growth, and structural analysis of this heterocyclic organic compound. Their research highlights the compound's optical and thermal properties, alongside its potential in biological and Non-Linear Optical (NLO) applications, demonstrating a significant SHG efficiency which is 3.5 times greater than potassium dihydrogen phosphate (KDP) (Prabukanthan et al., 2020).

Biological Activities

Benzothiazole derivatives exhibit a broad spectrum of biological activities, which have been the focus of numerous studies:

• Anticancer Activity : Havrylyuk et al. (2010) explored several novel 4-thiazolidinones with benzothiazole moiety for their antitumor potential. Some compounds displayed significant activity against various cancer cell lines, underscoring the therapeutic potential of benzothiazole derivatives in oncology (Havrylyuk et al., 2010).
• Antimicrobial Activity : Research by Patel et al. (2011) on new pyridine derivatives incorporating a benzothiazole structure demonstrated modest antimicrobial effectiveness against bacteria and fungi, highlighting the compound's potential in addressing microbial infections (Patel et al., 2011).

Anticancer Agents and PET Radiotracers

Further research has delved into the modification of benzothiazole compounds for enhanced anticancer activity and their application as Positron Emission Tomography (PET) radiotracers. For instance, Gao et al. (2018) synthesized carbon-11-labeled CK1 inhibitors based on a benzothiazole scaffold, offering promising tools for Alzheimer's disease imaging (Gao et al., 2018).

Mechanism of Action

The biological activity of a compound often depends on its ability to interact with biological macromolecules, such as proteins or DNA. These interactions can be studied using techniques such as molecular docking or in vitro assays.

Safety and Hazards

The safety and hazards associated with a compound can be assessed through toxicological studies. These studies often involve testing the compound on cell lines or animal models to determine its cytotoxicity, genotoxicity, and potential for causing adverse effects.

Future Directions

The development of new pharmaceuticals is a long and complex process that involves not only the synthesis and characterization of new compounds, but also preclinical and clinical testing. Future research on “N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-methoxybenzamide” could involve further studies on its synthesis, characterization, and biological activity, as well as the development of methods for its large-scale production.